Pentylbenzene
Pentylbenzene
N-Pentyl benzene belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. N-Pentyl benzene is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, N-pentyl benzene is primarily located in the membrane (predicted from logP). N-Pentyl benzene exists in all eukaryotes, ranging from yeast to humans. Outside of the human body, N-pentyl benzene can be found in lovage and wild celery. This makes N-pentyl benzene a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
538-68-1
VCID:
VC20821803
InChI:
InChI=1S/C11H16/c1-2-3-5-8-11-9-6-4-7-10-11/h4,6-7,9-10H,2-3,5,8H2,1H3
SMILES:
CCCCCC1=CC=CC=C1
Molecular Formula:
C11H16
Molecular Weight:
148.24 g/mol
Pentylbenzene
CAS No.: 538-68-1
Cat. No.: VC20821803
Molecular Formula: C11H16
Molecular Weight: 148.24 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | N-Pentyl benzene belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. N-Pentyl benzene is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, N-pentyl benzene is primarily located in the membrane (predicted from logP). N-Pentyl benzene exists in all eukaryotes, ranging from yeast to humans. Outside of the human body, N-pentyl benzene can be found in lovage and wild celery. This makes N-pentyl benzene a potential biomarker for the consumption of these food products. |
|---|---|
| CAS No. | 538-68-1 |
| Molecular Formula | C11H16 |
| Molecular Weight | 148.24 g/mol |
| IUPAC Name | pentylbenzene |
| Standard InChI | InChI=1S/C11H16/c1-2-3-5-8-11-9-6-4-7-10-11/h4,6-7,9-10H,2-3,5,8H2,1H3 |
| Standard InChI Key | PWATWSYOIIXYMA-UHFFFAOYSA-N |
| SMILES | CCCCCC1=CC=CC=C1 |
| Canonical SMILES | CCCCCC1=CC=CC=C1 |
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